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Compound of Interest

Compound Name:
1,2-Propanediamine, N2,N2-

dimethyl-

Cat. No.: B022013 Get Quote

N²,N²-dimethyl-1,2-propanediamine (CAS No. 19764-58-0) is a diamine compound utilized in

various chemical syntheses within laboratory and industrial settings.[1][2] Its molecular

structure, featuring both a primary and a tertiary amine, imparts specific reactivity that makes it

a valuable building block. However, this same reactivity profile, combined with its physical

properties, necessitates a comprehensive and nuanced approach to its handling and safety

management. This guide provides an in-depth analysis of the hazards associated with N²,N²-

dimethyl-1,2-propanediamine and delineates field-proven protocols to mitigate the associated

risks. The core philosophy of this guide is not merely to list precautions but to explain the

scientific rationale behind them, empowering researchers to make informed safety decisions.

Section 1: Core Hazard Profile & Physicochemical
Properties
A foundational understanding of a chemical's intrinsic properties is the first step in a robust

safety assessment. N²,N²-dimethyl-1,2-propanediamine is a highly flammable and corrosive

liquid, a combination that demands stringent control measures.[1] Its vapors can form explosive

mixtures with air, and it reacts vigorously with a range of common laboratory chemicals.[3]

GHS Hazard Classification
The Globally Harmonized System (GHS) provides a universal framework for understanding the

hazards of this compound.
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Pictogram(s) Signal Word Hazard Statements

🔥 Corrosive Danger

H225: Highly flammable liquid

and vapor.[1] H314: Causes

severe skin burns and eye

damage.[1]

This table summarizes the primary GHS classifications for N²,N²-dimethyl-1,2-propanediamine.

Physicochemical Data
The physical properties of this compound directly influence its handling and storage

requirements. Its low flash point, for instance, is a critical factor in defining safe laboratory

practices.

Property Value Source(s)

CAS Number 19764-58-0 [1][2]

Molecular Formula C₅H₁₄N₂ [1]

Molecular Weight 102.18 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 145 °C (293 °F)

Density 0.817 g/cm³ at 25 °C (77 °F)

Flash Point 33 °C (91.4 °F) [4]

Solubility Miscible with water [5]

This table provides key physicochemical data that informs the safety protocols outlined in this

guide.

Section 2: The Hierarchy of Controls - A Proactive
Safety Paradigm
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Effective safety management relies on the "hierarchy of controls," a system that prioritizes risk

mitigation strategies from most to least effective. This section details the application of this

hierarchy to the handling of N²,N²-dimethyl-1,2-propanediamine.

Elimination and Substitution
The most effective control is to eliminate the hazard entirely or substitute it with a less

hazardous alternative. Before using N²,N²-dimethyl-1,2-propanediamine, a thorough risk

assessment should be conducted to determine if a less flammable or corrosive reagent could

achieve the desired scientific outcome.

Engineering Controls: The First Line of Defense
When the chemical must be used, engineering controls are critical for isolating personnel from

the hazard.

Chemical Fume Hood: All handling of N²,N²-dimethyl-1,2-propanediamine must be

conducted in a properly functioning chemical fume hood. This is non-negotiable. The hood

provides essential ventilation to prevent the accumulation of flammable and corrosive vapors

and protects the user from splashes.[4]

Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are

diluted and removed.[4][6]

Explosion-Proof Equipment: Given the low flash point and the potential for explosive vapor-

air mixtures, all electrical equipment (stir plates, heating mantles, lighting) within the handling

area must be intrinsically safe or explosion-proof.[4]

Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an

ignition source, all metal containers and receiving equipment must be properly grounded and

bonded during transfer operations.[4]

Emergency Eyewash and Safety Shower: An accessible and regularly tested eyewash

station and safety shower must be located in immediate proximity to the workstation.[4]

Administrative Controls: Safe Work Practices
These are the protocols and procedures that define how work is performed safely.
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Standard Operating Procedures (SOPs): A detailed, chemical-specific SOP must be written

and approved before any work begins. This SOP should cover all aspects of the workflow,

from preparation to quenching and disposal.

Restricted Access: The area where N²,N²-dimethyl-1,2-propanediamine is handled should be

clearly marked, and access should be restricted to authorized and trained personnel.

"No Smoking" Policy: A strict no-smoking policy must be enforced in and around the

laboratory.

Container Management: Keep the container tightly closed when not in use to prevent the

escape of flammable vapors.[6]

Section 3: Personal Protective Equipment (PPE) -
The Last Line of Defense
PPE is essential but should never be the sole means of protection. It is used in conjunction with

the engineering and administrative controls described above. The selection of PPE must be

based on a thorough risk assessment of the specific tasks being performed.

Hand Protection: Handle with gloves. The specific glove material should be selected based

on its resistance to N²,N²-dimethyl-1,2-propanediamine. Consult the glove manufacturer's

compatibility charts. Contaminated gloves must be disposed of properly after use.[7]

Eye and Face Protection: Tightly fitting safety goggles are mandatory.[6] Due to the severe

corrosive nature of the chemical, a face shield worn over safety goggles is required to

protect the entire face from splashes.[8]

Skin and Body Protection: A flame-retardant lab coat is required. For larger quantities or

tasks with a higher risk of splashing, a complete chemical-resistant suit may be necessary.[6]

Flame-retardant antistatic protective clothing is recommended.

Respiratory Protection: Respiratory protection is required when vapors or aerosols are

generated. If engineering controls are insufficient to maintain exposure below acceptable

limits, a NIOSH-approved respirator with an appropriate cartridge (e.g., organic vapor) must

be used.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemicalbook.com/msds/n-n-dimethyl-1-3-propanediamine.htm
https://www.cdnisotopes.com/media/catalog/product/d/-/d-7562_3.pdf
https://www.chemicalbook.com/msds/n-n-dimethyl-1-3-propanediamine.htm
https://www.fishersci.com/store/msds?partNumber=AC116190250&countryCode=US&language=en
https://www.chemicalbook.com/msds/n-n-dimethyl-1-3-propanediamine.htm
https://www.fishersci.com/store/msds?partNumber=AC152400025&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b022013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Selection for N²,N²-dimethyl-1,2-propanediamine Handling

Risk Assessment

Required PPE

Start: Task Involving
N²,N²-dimethyl-1,2-propanediamine

Potential for Splash?

Mandatory:
Tightly Fitting Safety Goggles

Mandatory:
Chemical-Resistant Gloves

Mandatory:
Flame-Retardant Lab CoatVapor/Aerosol Generation?

No

Add Face Shield

Yes

NIOSH-Approved Respirator
(Organic Vapor Cartridge)

Yes

Storage Segregation Plan

Flammable & Corrosive Cabinet

Separate Storage Area

N²,N²-dimethyl-1,2-propanediamine
(Tightly Sealed)

Acids

Incompatible

Strong Oxidizing Agents

Incompatible

Acid Anhydrides

Incompatible

Acid Chlorides

Incompatible
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Click to download full resolution via product page

Caption: Segregation of incompatible materials during storage.

Disposal Considerations
Disposal of N²,N²-dimethyl-1,2-propanediamine and its containers must be handled as

hazardous waste. [4]Follow all local, state, and federal regulations. Never dispose of this

chemical down the drain.

Section 5: Emergency Response Protocols
Rapid and correct response during an emergency is crucial to minimizing harm.

First Aid Measures
Immediate medical attention is required for all exposures. [9]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Immediately call a POISON CENTER or doctor. [9]* Skin

Contact: Immediately take off all contaminated clothing. Rinse the skin with water or shower

for at least 15 minutes. Call a physician immediately. [9]* Eye Contact: Rinse cautiously with

water for several minutes. Remove contact lenses if present and easy to do. Continue

rinsing. Immediately call an ophthalmologist. [9]* Ingestion: Rinse mouth. Do NOT induce

vomiting due to the risk of perforation. Have the victim drink water (two glasses at most). Call

a physician immediately. [9][10]

Spill Response
Evacuate: Evacuate non-essential personnel from the spill area. 2. Ventilate and Isolate:

Ensure the area is well-ventilated and remove all ignition sources. [11]3. Contain: Wearing

full PPE, contain the spill using an inert, non-combustible absorbent material (e.g., dry sand

or earth). [11]4. Collect: Use non-sparking tools to collect the absorbed material and place it

in a suitable, closed container for hazardous waste disposal. [11]5. Decontaminate: Clean

the affected area thoroughly.

Fire Fighting
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Extinguishing Media: Use dry sand, dry chemical, or alcohol-resistant foam. Carbon dioxide

(CO₂) is also suitable. [4]Do not use a direct water jet, as it may spread the fire.

Protective Actions: Firefighters must wear self-contained breathing apparatus and full

protective clothing. [12]Move containers from the fire area if it can be done without risk. Use

water spray to cool fire-exposed containers. [11]

Emergency Response Workflow

Incident Occurs
(Spill, Fire, Exposure)

Assess Situation

Spill

Spill

Fire

Fire

Personnel Exposure

Exposure

Evacuate Area
Remove Ignition Sources
Contain with Absorbent

Collect for Disposal

Use Appropriate Extinguisher
(Foam, CO₂, Dry Chemical)

Cool Containers
Wear SCBA

Move to Fresh Air (Inhalation)
Rinse with Water (Skin/Eye)

Do NOT Induce Vomiting (Ingestion)
Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: General workflow for responding to emergencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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